Cas no 64507-05-7 (1H-Indole-2-carbonylchloride, 5-chloro-)

• Product Name: 1H-Indole-2-carbonylchloride, 5-chloro-
• CAS No: 64507-05-7
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 499855
• PubChem ID: 11736026
• Update Time: 2025-04-19

1H-Indole-2-carbonylchloride, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonylchloride, 5-chloro-
• 1H-Indole-2-carbonyl chloride, 5-chloro- (9CI)
• 5-Chloro-1H-indole-2-carbonyl chloride
• 5-Chloroindole-2-carboxylic acid chloride
• 5-chloro-1H-indole-2-carboxylic acid chloride
• 5-chloro-2-indolecarbonyl chloride
• 5-chloro-2-indolylcarboxylic acid chloride
• 5-chloroindole-2-carbonyl chloride
• AG-G-42111
• AGN-PC-00F3ZR
• CTK2F1817
• SCHEMBL2694131
• 5-Chloro-1H-indole-2-carbonyl chloride, AldrichCPR
• 5-Chloro-1H-indole-2-carbonylchloride
• LBBTVMUXRHWFQA-UHFFFAOYSA-N
• 64507-05-7
• DTXSID70471349

• MDL： MFCD11617050
• Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7-5(3-6)4-8(12-7)9(11)13/h1-4,12H
• InChI Key： LBBTVMUXRHWFQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)Cl)N2

Computed Properties

• Exact Mass: 212.97495
• Monoisotopic Mass: 212.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives